Cas no 2580184-93-4 (2-(benzyloxy)carbonyl-9-oxa-2-azaspiro5.5undecane-3-carboxylic acid)

• Product Name: 2-(benzyloxy)carbonyl-9-oxa-2-azaspiro5.5undecane-3-carboxylic acid
• CAS No: 2580184-93-4
• MF: C₁₈H₂₃NO₅
• MW: 333.378925561905
• CID: 5658941
• PubChem ID: 165895006
• Update Time: 2025-06-10

2-(benzyloxy)carbonyl-9-oxa-2-azaspiro5.5undecane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580184-93-4
• EN300-27728571
• 2-[(benzyloxy)carbonyl]-9-oxa-2-azaspiro[5.5]undecane-3-carboxylic acid
• 2-(benzyloxy)carbonyl-9-oxa-2-azaspiro5.5undecane-3-carboxylic acid

• Inchi： 1S/C18H23NO5/c20-16(21)15-6-7-18(8-10-23-11-9-18)13-19(15)17(22)24-12-14-4-2-1-3-5-14/h1-5,15H,6-13H2,(H,20,21)
• InChI Key： RSESQOYEAWIRNT-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CN(C(=O)OCC1C=CC=CC=1)C(C(=O)O)CC2

Computed Properties

• Exact Mass: 333.15762283g/mol
• Monoisotopic Mass: 333.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-(benzyloxy)carbonyl-9-oxa-2-azaspiro5.5undecane-3-carboxylic acid

Comprehensive Overview of 2-(benzyloxy)carbonyl-9-oxa-2-azaspiro[5.5]undecane-3-carboxylic acid (CAS No. 2580184-93-4)

2-(benzyloxy)carbonyl-9-oxa-2-azaspiro[5.5]undecane-3-carboxylic acid (CAS No. 2580184-93-4) is a specialized spirocyclic compound with significant potential in pharmaceutical and chemical research. This compound features a unique spiro[5.5]undecane core, which is increasingly sought after in drug discovery due to its structural rigidity and ability to modulate biological activity. The presence of both carboxylic acid and benzyloxycarbonyl (Cbz) protecting groups makes it a versatile intermediate for peptide synthesis and medicinal chemistry applications.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 2-(benzyloxy)carbonyl-9-oxa-2-azaspiro[5.5]undecane-3-carboxylic acid. Researchers are exploring its role in designing protease inhibitors and GPCR-targeted therapies, addressing pressing healthcare challenges such as antimicrobial resistance and neurodegenerative diseases. Its spirocyclic scaffold aligns with the growing demand for three-dimensional molecular architectures in fragment-based drug design (FBDD).

The synthesis of CAS No. 2580184-93-4 typically involves multistep organic reactions, including cyclization and selective protection/deprotection strategies. Advanced techniques like flow chemistry and enzymatic catalysis are being investigated to improve yield and sustainability – topics frequently searched in ACS Green Chemistry forums and medicinal chemistry databases. Analytical characterization via NMR, HPLC-MS, and X-ray crystallography confirms its high purity (>98%), a critical parameter for preclinical studies.

From a commercial perspective, 2-(benzyloxy)carbonyl-9-oxa-2-azaspiro[5.5]undecane-3-carboxylic acid caters to the expanding market for custom synthetic building blocks. Pharmaceutical companies frequently search for CAS 2580184-93-4 suppliers with GMP capabilities, reflecting its value in API development. The compound's stability under ambient conditions and solubility in common organic solvents (DMSO, DMF) further enhance its practicality for high-throughput screening campaigns.

Emerging applications include its use as a precursor for bioconjugation and PROTACs (proteolysis-targeting chimeras), two hot topics in 2024 drug development literature. Computational studies suggest that modifications of its spirocyclic framework could yield novel kinase inhibitors, addressing frequently searched queries about cancer drug scaffolds. However, researchers emphasize the need for thorough ADMET profiling due to the compound's mixed LogP characteristics.

For laboratory handling, CAS 2580184-93-4 requires standard precautions for carboxylic acid derivatives, including proper ventilation and PPE. Its benzyl-protected amine group offers selective deprotection opportunities – a feature highlighted in recent organic synthesis webinars. The compound's chiral center at position 3 also makes it relevant for asymmetric catalysis studies, connecting to trending searches about chiral auxiliaries and enantioselective synthesis.

In conclusion, 2-(benzyloxy)carbonyl-9-oxa-2-azaspiro[5.5]undecane-3-carboxylic acid represents a compelling case study in modern medicinal chemistry. Its structural features respond to multiple drug discovery pain points documented in recent ScienceDirect publications, while its synthetic versatility supports both academic and industrial research. As the demand for spirocyclic compounds grows in 2024 pharmaceutical pipelines, this molecule continues to attract cross-disciplinary attention from synthetic chemists, computational biologists, and formulation scientists alike.